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These application notes provide a comprehensive overview of the use of aluminum chloride
hydroxide, commonly known as polyaluminum chloride (PAC), as a chemical conditioner for
enhancing the dewaterability of various types of sludge. The following sections detail the
mechanisms of action, experimental protocols for performance evaluation, and key
performance data.

Aluminum chloride hydroxide is a highly effective coagulant used in water and wastewater
treatment to improve the efficiency of solid-liquid separation processes.[1][2] Its application in
sludge dewatering is primarily due to its ability to neutralize the negative surface charges of
sludge particles, causing them to aggregate into larger, more compact flocs.[3][4] These larger
flocs create more porous channels within the sludge cake, facilitating the release of water
during mechanical dewatering processes.[5][6][7] Compared to traditional coagulants like alum
and ferric chloride, PAC is often more efficient at lower dosages, effective over a wider pH
range, and produces a lower volume of sludge.[8][9]

The active component in many commercial aluminum chloride hydroxide solutions is a highly
cationic aluminum polymer, often represented as [AI1304(0OH)24(H20)12]7+.[3][4] The
speciation of these aluminum polymers, particularly the presence of middle and high polymer
states, has been shown to be more effective in reducing the specific resistance to filtration
(SRF) and compressibility of sludge compared to monomeric aluminum species.[5][6][7]
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Data Presentation

The following tables summarize quantitative data on the application and performance of
aluminum chloride hydroxide (PAC) in sludge dewatering from various studies.

Table 1: Typical Properties of Commercial Aluminum Chloride Hydroxide (PAC) Solutions

Property Value Source
Physical State Liquid [3114]
Al203 Content (% w/w) 10 - 30+ [31141[8]
Basicity (%) 5 - 65+ [31[4]1[8]
pH <1.0-25 [3][4]
Density (g/cm3 @ 20°C) 1.20-1.35 [3114]
Appearance Colorless to light yellow liquid [3][10]

Table 2: Performance Data of Aluminum Chloride Hydroxide in Sludge Dewatering
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Performance
Sludge Type PAC Dosage . Result Source
Metric
Anaerobic Time to Filtration Decreased from
105 - 1750 mg/L [11]
Sludge (TTF) 1008 sto 15 s
Anaerobic 876 mg/L Time to Filtration
_ <70s [11][12]
Sludge (optimal) (TTF)
Municipal
-~ ] ] At least 50% less
Wastewater Not specified Dewatering Time [13]
than alum
Sludge
Urban
Dewatered- ) )
8 g AICI3 /300 g Final Moisture
Sewage Sludge 54.03% [14]
o sludge Content
(81.2% initial
moisture)
1100 mg/L ) o
Wastewater _ Time to Filtration
(optimal 135s [15]
Sludge (TTF)
Al2(S04)3)
1100 mg/L Reduction in
Wastewater ) ]
(optimal Sludge Moisture 3.3% [15]
Sludge
Al2(S04)3) Content

Experimental Protocols
Protocol 1: Jar Test for Optimal Dosage Determination

This protocol is a standard method for determining the optimal dosage of aluminum chloride

hydroxide for sludge conditioning.[8][16]

Materials:

e Sludge sample

e Aluminum chloride hydroxide (PAC) solution of known concentration
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A series of beakers (e.g., 1 L)

Jar testing apparatus with multiple paddles

Pipettes or syringes for accurate dosing

Timer

Turbidity meter (optional)
Procedure:
o Sample Preparation: Fill a series of beakers with equal volumes of the sludge sample.

o Dosing: While stirring at a rapid mix speed (e.g., 100-120 rpm), add varying dosages of the
PAC solution to each beaker.

e Rapid Mixing: Continue rapid mixing for a short period (e.g., 1-3 minutes) to ensure uniform
dispersion of the coagulant.

e Slow Mixing (Flocculation): Reduce the stirring speed to a slow mix (e.g., 30-40 rpm) for a
longer duration (e.g., 15-20 minutes) to promote floc formation.

o Settling: Stop stirring and allow the flocs to settle for a predetermined time (e.g., 30 minutes).
e Analysis:

o Visually observe the floc size, settling characteristics, and supernatant clarity in each
beaker.

o Carefully decant a sample of the supernatant from each beaker and measure its turbidity.

o The optimal dosage is the one that produces the largest, fastest-settling flocs and the
lowest supernatant turbidity.

Protocol 2: Measurement of Sludge Dewaterability using
Buchner Funnel Test
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This protocol measures the Specific Resistance to Filtration (SRF), a key parameter for
quantifying sludge dewaterability.

Materials:

» Conditioned sludge sample (from Protocol 1)
e Buchner funnel apparatus

« Filter paper of a specified grade

e Graduated cylinder

e Vacuum flask

e Vacuum pump with a pressure gauge

o Stopwatch

Procedure:

Apparatus Setup: Assemble the Buchner funnel apparatus with the filter paper seated firmly
in the funnel.

o Sample Addition: Pour a known volume of the conditioned sludge sample into the Buchner
funnel.

e Vacuum Application: Simultaneously start the stopwatch and apply a constant vacuum
pressure.

 Filtrate Collection: Record the volume of filtrate collected at regular time intervals until the
vacuum breaks (i.e., the sludge cake begins to crack).

e SRF Calculation: The Specific Resistance to Filtration is calculated from the slope of a plot of
t/V versus V (where tis time and V is the volume of filtrate).

o Cake Solids Analysis: After the filtration is complete, measure the moisture content of the
resulting sludge cake to determine the final solids concentration.
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Visualizations
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Caption: Mechanism of aluminum chloride hydroxide in sludge dewatering.
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Experimental Workflow for Performance Evaluation

Start: Raw Sludge Sample

Protocol 1: Jar Test
(Varying PAC Dosages)

Determine Optimal Dosage

Sludge Conditioning
(with Optimal PAC Dosage)

Protocol 2: Buchner Funnel Test

/ Calculate SRF & Final Solids /
End: Dewaterability Assessment
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Logical Relationships in Sludge Conditioning
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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